molecular formula C7H6N2O4 B188596 N-(2-hydroxy-5-nitrophenyl)formamide CAS No. 70886-35-0

N-(2-hydroxy-5-nitrophenyl)formamide

Cat. No.: B188596
CAS No.: 70886-35-0
M. Wt: 182.13 g/mol
InChI Key: DBNAERXDKYYDSJ-UHFFFAOYSA-N
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Description

N-(2-hydroxy-5-nitrophenyl)formamide is a useful research compound. Its molecular formula is C7H6N2O4 and its molecular weight is 182.13 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 99763. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

70886-35-0

Molecular Formula

C7H6N2O4

Molecular Weight

182.13 g/mol

IUPAC Name

N-(2-hydroxy-5-nitrophenyl)formamide

InChI

InChI=1S/C7H6N2O4/c10-4-8-6-3-5(9(12)13)1-2-7(6)11/h1-4,11H,(H,8,10)

InChI Key

DBNAERXDKYYDSJ-UHFFFAOYSA-N

SMILES

C1=CC(=C(C=C1[N+](=O)[O-])NC=O)O

Canonical SMILES

C1=CC(=C(C=C1[N+](=O)[O-])NC=O)O

70886-35-0

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred mixture of formic acid (20.7 g, 0.449 mol), acetic anhydride (32.0 g, 0.313 mol) and pyridine (37 g, 0.468 mol) is added at ambient temperature 2-amino-4-nitrophenol (24.0 g, 0.156 mol) in 15 mL of formic acid. Stirring is continued for 18 h. The solid formed is separated by suction filtration, washed with aqueous sodium bicarbonate, water, DCM and hexanes. After air drying for 18 h, N-(2-hydroxy-5-nitrophenyl)-formamide is obtained as a light green solid: (M−H)−=181.1.
Quantity
24 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
32 g
Type
reactant
Reaction Step Two
Quantity
37 g
Type
reactant
Reaction Step Two
Quantity
20.7 g
Type
solvent
Reaction Step Two

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